Cas no 117217-40-0 (PR 546 (9CI))

PR 546 (9CI) structure

Product Name:PR 546 (9CI)

CAS No:117217-40-0

Molecular Formula:C₁₆H₂₂N₆O₄

Molecular Weight:362.38368

CID:200031

PR 546 (9CI) Properties

Names and Identifiers

- PR 546 (9CI)
- PR 546
- 5-oxo-L-prolyl-L-histidyl-L-prolinamide
- PR-546
- InChIKey： XNSAINXGIQZQOO-SRVKXCTJSA-N
- Inchi： InChI=1S/C16H22N6O4/c17-14(24)12-2-1-5-22(12)16(26)11(6-9-7-18-8-19-9)21-15(25)10-3-4-13(23)20-10/h7-8,10-12H,1-6H2,(H2,17,24)(H,18,19)(H,20,23)(H,21,25)/t10-,11-,12-/m0/s1
- SMILES： O=C1CC[C@@H](C(N[C@H](C(N2CCC[C@H]2C(=O)N)=O)CC2=CN=CN2)=O)N1

Computed Properties

Exact Mass: 362.17046

Experimental Properties

PSA: 150.28

PR 546 (9CI) Related Literature

1. Encoded peptide libraries and the discovery of new cell binding ligands†

Nina Svensen,Juan José Díaz-Mochón,Mark Bradley Chem. Commun., 2011,47, 7638-7640
2. In(OTf)3-catalyzed N-α phosphonylation of N,O-acetals with triethyl phosphite†

Xin Li,Tian-Yu Yang,Min Lv,Ling-Yan Chen,Bang-Guo Wei Org. Biomol. Chem., 2022,20, 6571-6581
3. Hybrid multiple standard additions-analyte addition method for ion-selective electrodes with integral calibration

Analyst, 1989,114, 929-932
4. Carbolithiation of meso-aryl-substituted 5,15-diazaporphyrin selectively provides 3-alkylated diazachlorins†

Ayaka Yamaji,Satoru Hiroto,Ji-Young Shin,Hiroshi Shinokubo Chem. Commun., 2013,49, 5064-5066
5. Syntheses and Antibacterial Activities of Tizoxanide, an N-(Nitrothiazolyl)salicylamide, and its O-Aryl Glucuronide

J. Chem. Res. (S), 1999, 44-45
6. Front cover

Polym. Chem., 2022,13, 5275-5276
7. Borane and alane reductions of bulky N,N′-diaryl-1,3-diimines: structural characterization of products and intermediates in the diastereoselective synthesis of 1,3-diamines†

David T. Carey,Francis S. Mair,Robin G. Pritchard,John E. Warren,Rebecca J. Woods Dalton Trans., 2003, 3792-3798
8. Contents list

Org. Biomol. Chem., 2017,15, 8685-8691
9. Synthesis of biobased amines via Pd-catalysed telomerisation of the renewable β-myrcene in a water/ethanol multiphase system: catalyst recycling enabled by a self-separating product phase†

Anna Kampwerth,Michael Terhorst,Nils Kampling,Dieter Vogt,Thomas Seidensticker Green Chem., 2023,25, 6345-6354
10. Ligand-modified synthesis of shape-controllable and highly luminescent CsPbBr3 perovskite nanocrystals under ambient conditions†

Xiaobo Hu,Yanqiao Xu,Jiancheng Wang,Jiaxin Ma Inorg. Chem. Front., 2022,9, 6080-6090

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